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Compound of Interest

Compound Name: Bis(trans-cinnamic acid)anhydride

CAS No.: 538-56-7

Cat. No.: B1236190

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Bis(trans-cinnamic acid)anhydride (CAS: 538-56-7), often referred to as trans-cinnamic

anhydride, is a symmetrical carboxylic anhydride derived from trans-cinnamic acid.[1] Unlike its

parent acid, the anhydride lacks hydrogen bond donors, significantly altering its solubility profile

and stability.

This guide addresses a critical gap in standard databases: while cinnamic acid solubility is well-

documented, the anhydride requires specific handling due to its susceptibility to nucleophilic

attack (hydrolysis and alcoholysis). Successful processing depends on selecting solvents that

dissolve the compound without triggering degradation.
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Property Value

IUPAC Name
(E)-3-phenylprop-2-enoyl (E)-3-phenylprop-2-

enoate

CAS Number 538-56-7

Molecular Formula C₁₈H₁₄O₃

Molecular Weight 278.30 g/mol

Appearance White to off-white crystalline solid

Melting Point 133–136 °C (Lit.)

Polarity Moderate (Lipophilic due to styryl groups)

Solubility Landscape
The solubility of cinnamic anhydride is governed by

stacking interactions of the aromatic rings and the electrophilic nature of the central anhydride
linkage.

Solvent Compatibility Matrix
The following table categorizes solvents based on solubility capacity and chemical

compatibility.
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Solvent Class
Specific
Solvent

Solubility
Rating

Stability Risk
Technical
Notes

Chlorinated
Dichloromethane

(DCM)
High Low

Excellent for

extraction and

transport.

Evaporates

easily to recover

product.

Chloroform (

)
High Low

Good solubilizer;

often used for

NMR analysis.

Aromatic Benzene High Low

Historical

standard for

recrystallization.

Toluene
High (Hot) / Mod

(Cold)
Low

Preferred for

Recrystallization.

High temperature

coefficient of

solubility.

Polar Aprotic Acetone High Low

Good for rapid

dissolution; avoid

if strong bases

are present

(aldol risk).

DMSO / DMF High Moderate

Caution: "Wet"

DMSO causes

hydrolysis.

DMSO can react

with anhydrides

under specific

oxidative

conditions

(Pummerer-

type).
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Ethyl Acetate Moderate-High Low

Good general

solvent; useful

for TLC and

column

chromatography.

Polar Protic Water Insoluble Critical

Do Not Use.

Causes

hydrolysis to

cinnamic acid.

Rate increases

with pH > 7.

Methanol /

Ethanol
Moderate High

Avoid for

Storage. Causes

alcoholysis (ester

formation) over

time or with heat.

Alkanes
Hexanes /

Heptane
Low Low

Antisolvent.

Used to

precipitate the

anhydride from

Toluene or DCM.

Stability & Reactivity Mechanisms (Expert Analysis)
As a Senior Application Scientist, it is crucial to emphasize that solubility cannot be decoupled

from reactivity for anhydrides. Dissolving this compound in protic solvents is effectively a

degradation protocol.

The Hydrolysis/Solvolysis Trap
Users often mistake the dissolution of cinnamic anhydride in warm ethanol as "solubility." In

reality, the disappearance of the solid is often due to the formation of ethyl cinnamate (a liquid

or soluble solid), destroying the starting material.

Mechanism:
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Nucleophilic Attack: The solvent oxygen (from water or alcohol) attacks one of the carbonyl

carbons.

Ring Opening/Cleavage: The central oxygen acts as the leaving group.

Product Formation:

Water: Yields 2 equivalents of Cinnamic Acid.

Alcohol (ROH): Yields 1 eq. Cinnamic Ester + 1 eq. Cinnamic Acid.[2][3][4][5][6]

Visualization of Stability Pathways
The following diagram illustrates the decision logic for solvent selection based on chemical

fate.
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Figure 1: Solvent-dependent chemical fate of trans-cinnamic anhydride. Green paths indicate

safe processing; red/yellow paths indicate degradation.

Experimental Protocols
Validated Recrystallization Protocol
Objective: Purify crude trans-cinnamic anhydride to remove cinnamic acid impurities. Principle:

Cinnamic acid is significantly more soluble in polar solvents than the anhydride, but the
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anhydride requires a non-nucleophilic solvent. Toluene is the standard due to its high boiling

point and excellent temperature-solubility coefficient for aromatics.

Reagents:

Crude Bis(trans-cinnamic acid)anhydride

Anhydrous Toluene (dried over molecular sieves)

Hexanes (optional antisolvent)

Workflow:

Preparation: Place 1.0 g of crude anhydride in a 25 mL round-bottom flask equipped with a

magnetic stir bar and a reflux condenser.

Dissolution: Add anhydrous Toluene (approx. 5–8 mL) through the top of the condenser.

Expert Tip: Do not use "wet" toluene; moisture at reflux will hydrolyze the product back to

the acid.

Heating: Heat the mixture to reflux (110 °C) in an oil bath until the solid completely dissolves.

If solid remains after 5 minutes of reflux, add more Toluene in 1 mL increments.

Filtration (Optional): If insoluble black specks remain, perform a hot filtration using a pre-

warmed glass funnel.

Crystallization: Remove from heat and allow the flask to cool slowly to room temperature on

a cork ring.

Observation: Long, needle-like crystals should form.

Optimization: If yield is low, add 1–2 mL of Hexanes dropwise to the turbid solution to force

precipitation.

Collection: Filter the crystals via vacuum filtration (Buchner funnel). Wash the cake with cold

Hexanes (NOT cold alcohol).
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Drying: Dry under high vacuum (0.1 mmHg) for 4 hours to remove trapped toluene.

Gravimetric Solubility Check (Self-Validating)
To verify solubility in a new solvent (e.g., a formulation vehicle):

Weigh 50 mg of anhydride into a vial.

Add 1.0 mL of the target solvent.

Vortex for 60 seconds.

Check 1 (Visual): Clear solution = Soluble.

Check 2 (Chemical - Mandatory): Spot the solution on a TLC plate alongside a pure

Cinnamic Acid standard.

Eluent: Hexane:Ethyl Acetate (80:20).

Result: If the solution shows a spot matching the Acid standard (

) and a spot for Anhydride (

), the solvent is causing degradation.

Workflow Visualization
The following diagram outlines the logical flow for purifying and verifying the compound,

ensuring the user avoids the common pitfall of hydrolysis.
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Figure 2: Step-by-step purification workflow maximizing yield and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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